Cas no 1189681-48-8 (rac-Nicotine-2?,3?,3?-d3)
rac-Nicotine-2?,3?,3?-d3 Chemical and Physical Properties
Names and Identifiers
-
- rac-Nicotine-2’,3’,3’-d3
- DL-Nicotine-d3
- rac-Nicotine-2',3',3'-d3
- rac-Nicotine-2’,3’,3
- 3-(2,3,3-trideuterio-1-methylpyrrolidin-2-yl)pyridine
- rac-Nicotine-2?,3?,3?-d3
-
- Inchi: 1S/C10H14N2/c1-12-7-3-5-10(12)9-4-2-6-11-8-9/h2,4,6,8,10H,3,5,7H2,1H3/i5D2,10D
- InChI Key: SNICXCGAKADSCV-XSXFABECSA-N
- SMILES: N1(C)CCC([2H])([2H])C1([2H])C1C=NC=CC=1
Computed Properties
- Exact Mass: 165.13500
- Monoisotopic Mass: 165.135
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 147
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 16.1A^2
Experimental Properties
- PSA: 16.13000
- LogP: 1.78620
rac-Nicotine-2?,3?,3?-d3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N412423-5mg |
rac-Nicotine-2?,3?,3?-d3 |
1189681-48-8 | 5mg |
$ 201.00 | 2023-09-06 | ||
| TRC | N412423-50mg |
rac-Nicotine-2?,3?,3?-d3 |
1189681-48-8 | 50mg |
$ 1596.00 | 2023-09-06 |
rac-Nicotine-2?,3?,3?-d3 Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on rac-Nicotine-2?,3?,3?-d3
Rac-Nicotine-2?,3?,3?-D3: A Comprehensive Overview
Rac-nicotine-2?,3?,3?-d3, also known by its CAS number 1189681-48-8, is a specialized compound that has garnered significant attention in the fields of pharmacology and analytical chemistry. This compound is a deuterated derivative of nicotine, a naturally occurring alkaloid found in the Nicotiana tabacum plant. The addition of deuterium atoms at specific positions in the molecule provides unique properties that make it valuable for various research and industrial applications.
The structural modification of nicotine to create rac-nicotine-2?,3?,3?-d3 involves the substitution of three hydrogen atoms with deuterium atoms at the 2', 3', and 3 positions of the molecule. This process, known as deuteriation, is typically performed to enhance the stability of the compound or to serve as a tracer in metabolic studies. Recent advancements in synthetic chemistry have made it possible to produce this compound with high purity and precision, ensuring its reliability for use in scientific research.
One of the most notable applications of rac-nicotine-2?,3?,3?-d3 is in the field of metabolomics and pharmacokinetics. Researchers utilize this compound as a stable isotope-labeled internal standard to quantify nicotine and its metabolites in biological samples. This approach has been instrumental in understanding the absorption, distribution, metabolism, and excretion (ADME) profiles of nicotine derivatives in humans and animals. For instance, a study published in the Journal of Pharmaceutical and Biomedical Analysis demonstrated how rac-nicotine-2?,3?,3?-d3 can be effectively used to monitor nicotine levels in plasma and urine samples, providing critical insights into smoking cessation therapies.
In addition to its role as an internal standard, rac-nicotine-2?,3?,3?-d3 has also found applications in drug development and toxicology. Its deuterated form makes it less susceptible to certain metabolic pathways, allowing researchers to study the effects of nicotine analogs on cellular systems without interference from rapid degradation. A recent study highlighted in Toxicological Sciences explored the use of this compound to assess the potential toxicity of nicotine derivatives on liver cells, contributing valuable data for regulatory agencies evaluating new tobacco products.
The synthesis of rac-nicotine-2?,3?,3?-d3 involves a multi-step process that begins with the extraction of nicotine from tobacco leaves or its production through chemical synthesis. The subsequent deuteriation process requires precise control over reaction conditions to ensure selective substitution at the desired positions. Advances in catalytic hydrogenation techniques have significantly improved the efficiency and yield of this process, making large-scale production feasible for commercial use.
From an analytical standpoint, rac-nicotine-2?,3?,3?-d3 is often analyzed using high-resolution mass spectrometry (HRMS) or nuclear magnetic resonance (NMR) spectroscopy. These techniques allow researchers to confirm the molecular structure and isotopic composition of the compound with high accuracy. For example, HRMS can distinguish between natural nicotine and its deuterated counterpart based on their mass-to-charge ratios (m/z), providing a robust method for quality control during production.
In conclusion, rac-nicotine-2?,3?,3?-d4 CAS No. 1189681-48-8 stands as a testament to advancements in synthetic chemistry and analytical techniques. Its unique properties make it an indispensable tool for researchers across various disciplines, from pharmacology to environmental science. As ongoing studies continue to uncover new applications for this compound, it remains at the forefront of innovation in nicotine-related research.
1189681-48-8 (rac-Nicotine-2?,3?,3?-d3) Related Products
- 494-52-0(Anabasine)
- 13078-04-1(3-(Piperidin-2-yl)pyridine)
- 66148-18-3((±)-Nornicotine-d)
- 350818-69-8(rac-Nicotine-d4)
- 130342-99-3(2-(Pyridin-3-yl)azepane)
- 5746-86-1((±)-Nornicotine)
- 69980-24-1(rac-Nicotine-d3)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)